1-Bromo-4-isocyanatobutane

• CAS No.: 71250-87-8
• Molecular Formula: C5H8BrNO
• Molecular Weight: 178.03 g/mol
• IUPAC Name: 1-bromo-4-isocyanatobutane
• InChI: InChI=1S/C5H8BrNO/c6-3-1-2-4-7-5-8/h1-4H2
• InChI Key: VFDUCVKUHJTCGW-UHFFFAOYSA-N
• Canonical SMILES: C(CCBr)CN=C=O

Description

1-Bromo-4-isocyanatobutane (molecular formula C₅H₈BrNO) is a brominated aliphatic compound featuring a reactive isocyanate (-NCO) group at the terminal carbon. While direct data on this compound is absent in the provided evidence, its structure can be inferred as a hybrid of bromoalkanes and isocyanates. Bromoalkanes like 1-bromobutane (C₄H₉Br) are widely used as alkylating agents , while isocyanates are pivotal in polymer synthesis due to their electrophilic reactivity.

Comparison with Similar Compounds

Substituent Effects on Reactivity

• Halogen vs. Functional Groups :

  • Bromine at C1 (e.g., 1-bromobutane ) facilitates nucleophilic substitution (SN2), while the isocyanate group at C4 enables electrophilic reactions (e.g., with amines or alcohols). This dual functionality allows sequential reactions in multi-step syntheses.
  • Chlorine (in 1-Bromo-4-chlorobutane ) and fluorine (in 1-Bromo-4-fluorobutane ) reduce reactivity compared to bromine but enhance stability for specialized applications.

• Isocyanate-Specific Reactivity :

  • Unlike ethoxy (-OCH₂CH₃) or phenyl (-C₆H₅) groups, the isocyanate (-NCO) group is highly electrophilic, enabling reactions with nucleophiles like water (to form carbamic acid) or amines (to form ureas) .

Physical Properties

• Molecular Weight Trends :

  • Substitution with heavier atoms (e.g., Cl, Br) increases molecular weight, as seen in 1-Bromo-4-chlorobutane (171.46 g/mol) versus 1-Bromo-4-fluorobutane (155.01 g/mol) .
  • The theoretical mass of 1-Bromo-4-isocyanatobutane (194.03 g/mol) aligns with its hybrid structure.

• State and Handling :

  • Most brominated butanes are liquids at room temperature, requiring careful handling due to volatility and toxicity .